Cas no 29456-04-0 (1-Propen-2-ol(6CI,7CI,8CI,9CI))

1-Propen-2-ol(6CI,7CI,8CI,9CI) structure
29456-04-0 structure
Product name:1-Propen-2-ol(6CI,7CI,8CI,9CI)
CAS No:29456-04-0
MF:C3H6O
MW:58.0791411399841
CID:263082
PubChem ID:141483

1-Propen-2-ol(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propen-2-ol(6CI,7CI,8CI,9CI)
    • ISOPROPENYL ACETATE
    • prop-1-en-2-ol
    • 2-Hydroxypropene
    • Acetone enol
    • Isopropenyl alcohol
    • Propen-2-ol
    • CH2=C(OH)CH3
    • NARVIWMVBMUEOG-UHFFFAOYSA-N
    • 29456-04-0
    • 2-acetoxy-1-propene(1-propen-2-ol)
    • DTXSID20183662
    • Inchi: InChI=1S/C3H6O/c1-3(2)4/h4H,1H2,2H3
    • InChI Key: NARVIWMVBMUEOG-UHFFFAOYSA-N
    • SMILES: C=C(O)C

Computed Properties

  • Exact Mass: 58.04188
  • Monoisotopic Mass: 58.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 30.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.824
  • Boiling Point: 54.3°Cat760mmHg
  • Flash Point: °C
  • PSA: 20.23

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